Cas no 14002-80-3 (Hydroxypivalic Acid Methyl Ester)

• Product Name: Hydroxypivalic Acid Methyl Ester
• CAS No: 14002-80-3
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD00009707
• CID: 49589
• PubChem ID: 84152
• Update Time: 2025-06-14

Hydroxypivalic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-2,2-dimethylpropanoate
• Methyl 2,2-dimethyl-3-hydroxypropionate
• HYDROXYPIVALIC ACID METHYL ESTER
• Methyl Hydroxypivalate
• 3-Hydroxy-2,2-dimethylpropionic acid methyl ester
• Methyl-2.2-dimethyl-3-hydroxy-propionate
• 2,2-Dimethyl-3-hydroxypropionic Acid Methyl Ester
• AI3-28360
• methyl 3-hydroxypivalate
• HYDROXY PIVALIC ACID METHYL ESTERS
• methyl 3-hydroxy-2,2-dimethyl-propanoate
• Methyle2, 2-dimethyl-3-hydroxypropionate
• Methyl 2,2-dimethyl-3-hydroxypropanoate 98%
• hydroxypivalic methyl ester
• 3-hydroxy-2,2-dimethyl-propionic acid methyl ester
• CS-W013414
• EN300-158922
• SCHEMBL276298
• Methyl 3-hydroxy-2,2-dimethylpropanoate #
• FT-0627157
• J-660056
• 14002-80-3
• methyl hydroxylpivalate
• methyl 2,2-dimethyl-3-hydroxypropanoate
• DTXSID30161214
• AC-29209
• W-110364
• DKS6ZV8KFW
• Methyl 2,2-dimethyl-3-hydroxypropionate, 98%
• MFCD00009707
• AKOS015999457
• NS00024537
• METHYL 2-(HYDROXYMETHYL)-2-METHYLPROPANOATE
• methyl 2,2-dimethyl-3--hydroxy-propanoate
• Propanoic acid, 3-hydroxy-2,2-dimethyl-, methyl ester
• AB7536
• UNII-DKS6ZV8KFW
• SY001211
• GS-3700
• H0906
• methyl 3-hydroxy-2,2-dimethylpropionate
• 3-HYDROXY-2,2-DIMETHYLPROPANOIC ACID METHYL ESTER
• EINECS 237-805-3
• methyl 3-hydroxy-2,2-dimethyl-propionate
• METHYL, 2,2-DIMETHYL-3-HYDROXYPROPIONATE
• DB-042503
• Hydroxypivalic Acid Methyl Ester

• MDL： MFCD00009707
• Inchi： 1S/C6H12O3/c1-6(2,4-7)5(8)9-3/h7H,4H2,1-3H3
• InChI Key： KJRFTNVYOAGTHK-UHFFFAOYSA-N
• SMILES： OCC(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 132.07900
• Monoisotopic Mass: 132.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.036 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 178°C(lit.)
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: n20/D 1.428(lit.)
• PSA: 46.53000
• LogP: 0.17790
• Solubility: Not determined

Hydroxypivalic Acid Methyl Ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H319
• Warning Statement： P210-P264-P280-P305+P351+P338+P337+P313-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Hydroxypivalic Acid Methyl Ester

Recent Advances in the Research of Hydroxypivalic Acid Methyl Ester (CAS: 14002-80-3)

Hydroxypivalic Acid Methyl Ester (HPAME, CAS: 14002-80-3) is a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its significance in the development of novel bioactive compounds and its potential applications in drug delivery systems. This research briefing provides an overview of the latest advancements related to HPAME, focusing on its chemical properties, synthetic methodologies, and emerging applications in the chemical, biological, and pharmaceutical industries.

One of the most notable developments in the research of HPAME is its role as a precursor in the synthesis of biodegradable polymers. A 2023 study published in the Journal of Polymer Science demonstrated that HPAME can be copolymerized with other monomers to produce environmentally friendly polymers with enhanced mechanical properties and biodegradability. These polymers show promise in medical applications, such as controlled drug release and tissue engineering scaffolds, due to their biocompatibility and tunable degradation rates.

In the pharmaceutical sector, HPAME has been investigated for its potential as a building block in the synthesis of antiviral and anticancer agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of HPAME-derived fragments into novel small-molecule inhibitors targeting viral proteases. The study highlighted the compound's ability to improve the pharmacokinetic properties of these inhibitors, including enhanced solubility and metabolic stability. Additionally, HPAME has been explored as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically pure pharmaceutical intermediates.

From a synthetic chemistry perspective, advancements in catalytic processes have improved the efficiency of HPAME production. A 2022 publication in ACS Catalysis detailed a novel enzymatic approach for the selective esterification of hydroxypivalic acid, yielding HPAME with high purity and minimal byproducts. This green chemistry method not only reduces the environmental impact of HPAME synthesis but also offers scalability for industrial applications. Furthermore, researchers have developed continuous flow reactor systems to optimize the production process, achieving higher yields and reducing energy consumption.

The safety and toxicological profile of HPAME have also been a focus of recent research. Regulatory agencies and industry stakeholders have emphasized the need for comprehensive risk assessments of chemical intermediates like HPAME. A 2023 toxicology study published in Regulatory Toxicology and Pharmacology evaluated the compound's acute and chronic exposure effects, concluding that HPAME exhibits low toxicity under standard handling conditions. However, the study recommended further investigation into its long-term environmental persistence and potential bioaccumulation.

Looking ahead, the versatility of HPAME continues to inspire innovative applications across multiple disciplines. Researchers are exploring its use in the development of next-generation biomaterials, including smart hydrogels and drug-eluting coatings for medical devices. Additionally, its potential as a platform chemical in the emerging field of bio-based sustainable chemistry is gaining attention. As synthetic methodologies advance and new applications are discovered, HPAME is poised to play an increasingly important role in the chemical and pharmaceutical industries.

In conclusion, the latest research on Hydroxypivalic Acid Methyl Ester (CAS: 14002-80-3) underscores its multifaceted utility in chemical synthesis, pharmaceutical development, and material science. The compound's unique structural features and reactivity make it a valuable intermediate for diverse applications. Future studies should focus on optimizing its production processes, expanding its therapeutic applications, and assessing its environmental impact to ensure sustainable utilization in industrial and pharmaceutical contexts.